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Compound of Interest

Compound Name: Oxyline

CAS No.: 132741-68-5

Cat. No.: B238345

Get Quote

To: Researchers, scientists, and drug development professionals

Subject: Comprehensive Review of the Biological Activity of Oxyline (C50H80O17)

1. Executive Summary

This document provides a comprehensive overview of the current scientific understanding of

the biological activity of Oxyline, a natural product identified with the chemical formula

C50H80O17. Despite its identification and structural elucidation, a thorough review of publicly

accessible scientific literature and chemical databases reveals a significant gap in the

knowledge regarding its biological effects. At present, there is no published data detailing the

mechanism of action, signaling pathways, or quantitative biological activity of Oxyline. This

guide outlines the known information and highlights the absence of experimental data, thereby

identifying a clear area for future research.

2. Introduction

Oxyline is a chemical entity cataloged in the PubChem database with the unique identifier CID

195722. Its molecular formula is C50H80O17. While its chemical structure has been described,
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its biological function remains uncharacterized in the public domain. This guide serves to

collate the available information on Oxyline and to underscore the current lack of data on its

bioactivity, which is a critical prerequisite for any drug development or therapeutic application.

3. Chemical Identity

IUPAC Name: 3-[14-hydroxy-3-[4-hydroxy-5-[5-[3-hydroxy-5-(5-hydroxy-4-methoxy-6-

methyloxan-2-yl)oxy-4-methoxy-6-methyloxan-2-yl]oxy-4-methoxy-6-methyloxan-2-yl]oxy-6-

methyloxan-2-yl]oxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-

tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one

Molecular Formula: C50H80O17

PubChem CID: 195722

4. Biological Activity

A comprehensive search of scientific databases, including PubMed, Scopus, and Google

Scholar, yielded no peer-reviewed articles or conference proceedings detailing the biological

activity of Oxyline (C50H80O17). Consequently, there is no quantitative data, such as IC50 or

EC50 values, to summarize in tabular format. Furthermore, no experimental protocols related

to the biological assessment of Oxyline have been published.

5. Signaling Pathways

The absence of research into the biological effects of Oxyline means that there is no

information available on its potential targets or the signaling pathways it may modulate.

Therefore, no signaling pathway diagrams can be generated at this time.

6. Future Directions

The lack of information on the biological activity of Oxyline presents a clear opportunity for

novel research. The following steps are recommended to elucidate its potential therapeutic

value:

In Vitro Screening: A broad-based in vitro screening campaign against a panel of disease-

relevant targets (e.g., kinases, GPCRs, ion channels, nuclear receptors) would be the first
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step in identifying potential biological activity.

Phenotypic Screening: High-content phenotypic screening using various cell-based models

of disease (e.g., cancer cell lines, primary neurons, immune cells) could reveal unexpected

biological effects and provide clues to its mechanism of action.

Target Deconvolution: Should any biological activity be identified, subsequent target

deconvolution studies would be necessary to identify the specific molecular targets of

Oxyline.

7. Conclusion

While the chemical structure of Oxyline (C50H80O17) is known, its biological activity remains

a complete unknown within the public scientific domain. This guide serves to highlight this

critical knowledge gap. For researchers, scientists, and drug development professionals,

Oxyline represents an unexplored area of natural product chemistry with the potential for new

discoveries. The path forward requires a systematic and thorough investigation of its biological

properties through in vitro and phenotypic screening to unlock its potential as a therapeutic

agent. Until such data becomes available, no in-depth technical guide on its core biological

activity can be fully realized.

To cite this document: BenchChem. [In-depth Technical Guide on the Biological Activity of
Oxyline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b238345/docs#in-depth-technical-guide-on-the-
biological-activity-of-oxyline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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